Cas no 1445112-84-4 ((2-Methyl-3-nitrophenyl)methyl 3,4,5,6-tetrachloropyridine-2-carboxylate)

• Product Name: (2-Methyl-3-nitrophenyl)methyl 3,4,5,6-tetrachloropyridine-2-carboxylate
• CAS No: 1445112-84-4
• MF: C₁₄H₈Cl₄N₂O₄
• MW: 410.036319732666
• CID: 6051564
• PubChem ID: 75404949
• Update Time: 2025-09-28

(2-Methyl-3-nitrophenyl)methyl 3,4,5,6-tetrachloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS034588233
• EN300-26600297
• Z790599804
• (2-methyl-3-nitrophenyl)methyl 3,4,5,6-tetrachloropyridine-2-carboxylate
• 1445112-84-4
• (2-Methyl-3-nitrophenyl)methyl 3,4,5,6-tetrachloropyridine-2-carboxylate

• Inchi： 1S/C14H8Cl4N2O4/c1-6-7(3-2-4-8(6)20(22)23)5-24-14(21)12-10(16)9(15)11(17)13(18)19-12/h2-4H,5H2,1H3
• InChI Key： CQLTWLMGFOHPIX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(=O)OCC1C=CC=C(C=1C)[N+](=O)[O-])Cl)Cl)Cl

Computed Properties

• Exact Mass: 409.920867g/mol
• Monoisotopic Mass: 407.923818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 85Ų

Additional information on (2-Methyl-3-nitrophenyl)methyl 3,4,5,6-tetrachloropyridine-2-carboxylate

Introduction to (2-Methyl-3-nitrophenyl)methyl 3,4,5,6-tetrachloropyridine-2-carboxylate (CAS No. 1445112-84-4)

The compound (2-Methyl-3-nitrophenyl)methyl 3,4,5,6-tetrachloropyridine-2-carboxylate (CAS No. 1445112-84-4) is a highly specialized organic compound with a complex structure that has garnered attention in various scientific and industrial fields. This compound is characterized by its unique combination of functional groups and structural features, making it a subject of interest for researchers and professionals in the chemical and pharmaceutical industries.

Chemical Structure and Properties

The molecular structure of (2-Methyl-3-nitrophenyl)methyl 3,4,5,6-tetrachloropyridine-2-carboxylate consists of a pyridine ring substituted with multiple chlorine atoms and a carboxylate group. The phenyl ring attached to the pyridine is further substituted with a methyl group and a nitro group. This intricate structure contributes to the compound's unique chemical properties, including its stability, reactivity, and solubility characteristics.

Recent studies have highlighted the importance of such compounds in various applications. For instance, the presence of multiple chlorine atoms on the pyridine ring enhances the compound's ability to act as an electron-deficient aromatic system, which is crucial for certain catalytic reactions. Additionally, the nitro group on the phenyl ring introduces electron-withdrawing effects, further modulating the electronic properties of the molecule.

Synthesis and Applications

The synthesis of (2-Methyl-3-nitrophenyl)methyl 3,4,5,6-tetrachloropyridine-2-carboxylate involves a series of carefully designed organic reactions. Researchers have employed various methodologies to optimize the synthesis process, ensuring high yields and purity. These methods often include multi-step reactions involving chlorination, nitration, and esterification steps.

In terms of applications, this compound has shown potential in several areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with pharmacological activity. The presence of multiple functional groups allows for further modifications to tailor the compound's properties for specific uses.

Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing this compound. By utilizing eco-friendly solvents and catalysts, researchers aim to reduce the environmental impact associated with its production.

Research Highlights

Recent studies have explored the role of (2-Methyl-3-nitrophenyl)methyl 3,4,5,6-tetrachloropyridine-2-carboxylate in various chemical reactions. For example, its ability to act as an efficient catalyst in certain organic transformations has been reported in several scientific journals. These findings underscore its potential as a versatile tool in modern organic chemistry.

Moreover, research into its biological activity has revealed interesting insights. Preliminary studies suggest that this compound may exhibit antimicrobial properties due to its unique structural features. Further investigations are currently underway to explore its potential applications in drug development.

Conclusion

In summary,(2-Methyl-3-nitrophenyl)methyl 3